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Compound of Interest

Compound Name: Vitapex

Cat. No.: B1194480 Get Quote

This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals utilizing Vitapex in

experimental models. The information is presented in a question-and-answer format to directly

address specific issues related to Vitapex extrusion and its subsequent effects on periapical

healing.

Frequently Asked Questions (FAQs)
Q1: What is Vitapex and what are its primary components?

Vitapex is a premixed calcium hydroxide and iodoform paste used as a root canal filling

material. Its composition is typically:

Calcium Hydroxide (30.3%): Provides a high pH environment (around 12.5), which has an

antibacterial effect and can stimulate hard tissue formation.[1]

Iodoform (40.4%): Acts as an antiseptic and is radiopaque, allowing for visualization on

radiographs.

Silicone Oil (22.4%): Functions as a vehicle, providing a paste-like consistency and

preventing the material from setting hard.[2]

Q2: What is Vitapex extrusion and why does it occur?
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Vitapex extrusion refers to the accidental or unintentional displacement of the paste beyond

the apical foramen of the root canal into the periapical tissues. This can occur due to several

factors, including:

Excessive pressure during application.

Over-instrumentation of the root canal, leading to a widened apical foramen.

The paste's flowable consistency.

Q3: What are the immediate effects of Vitapex extrusion on periapical tissues?

The immediate effects of Vitapex extrusion are generally well-tolerated by the periapical

tissues. Due to the biocompatibility of its components, it typically does not elicit a severe

inflammatory response. The high pH of the calcium hydroxide can cause localized tissue

necrosis, but this is often limited.

Q4: Is extruded Vitapex resorbable?

Yes, one of the key properties of Vitapex is its resorbability when extruded into the periapical

tissues. The resorption process is primarily carried out by macrophages.[3]

Q5: How long does it take for extruded Vitapex to be resorbed?

The resorption time for extruded Vitapex can vary depending on the amount of material

extruded.

Small amounts may be resorbed within one to two weeks.[2][4]

Larger amounts can take approximately two months or longer to resorb completely.[4] One

case report documented complete resorption of extruded material after nine months.[5]

Q6: Does Vitapex extrusion negatively impact periapical healing?

In most cases, the extrusion of Vitapex does not appear to negatively impact periapical healing

and may even be associated with successful outcomes.[2][6][7] The antibacterial properties of

calcium hydroxide and iodoform can help to disinfect the periapical area, creating a favorable
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environment for healing. However, complete healing of the periapical lesion may be delayed in

some instances.

Q7: Can Vitapex extrusion affect the developing permanent tooth?

While concerns about damage to the succedaneous (permanent) tooth exist with any material

extruded beyond the apex in primary teeth, studies on Vitapex have generally shown it to be

harmless to the permanent tooth germ.[4][8] The resorbable nature of Vitapex is a key

advantage in this regard. However, long-term follow-up is always recommended.[2][6][7]

Troubleshooting Guide
Problem: Accidental extrusion of a significant amount of Vitapex has occurred.

Solution:

Immediate Assessment:

Take a postoperative radiograph to assess the extent and location of the extruded

material.

Clinically evaluate the patient for any immediate signs of pain, swelling, or paresthesia

(numbness or tingling), especially if the extrusion is near a nerve bundle like the inferior

alveolar nerve.

Management Protocol:

Asymptomatic Cases: If the patient is asymptomatic, a "watchful waiting" approach is

typically recommended. The extruded Vitapex is expected to resorb over time. Schedule

regular follow-up appointments with radiographic evaluation to monitor the resorption of

the material and the healing of the periapical lesion.

Symptomatic Cases: If the patient experiences persistent pain, significant swelling, or

neurological symptoms, immediate intervention may be necessary. This could involve

surgical removal of the extruded material. Consultation with an endodontist or oral

surgeon is advised.

Problem: Periapical healing appears delayed on follow-up radiographs.
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Solution:

Re-evaluation:

Confirm that the tooth is asymptomatic clinically.

Compare the current radiograph with previous ones to assess for any signs of progressive

healing, even if slow. A reduction in the size of the periapical radiolucency is a positive

sign.

Consider Contributing Factors:

The initial size of the periapical lesion can influence healing time.

The amount of extruded material may also play a role; larger amounts can take longer to

resorb and for the tissues to heal.

Continued Monitoring:

Continue with periodic radiographic follow-ups. As long as the lesion is not increasing in

size and the patient remains asymptomatic, further intervention is usually not required.

Problem: The extruded Vitapex does not appear to be resorbing.

Solution:

Long-term Follow-up: Ensure sufficient time has passed for resorption to occur, which can be

several months for larger extrusions.

Differential Diagnosis: While rare, consider the possibility of a foreign body reaction. If the

patient becomes symptomatic or the lesion enlarges, surgical intervention to remove the

material may be indicated.

Data Presentation
Table 1: Resorption Time of Extruded Vitapex
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Amount of Extrusion Reported Resorption Time Citation(s)

Small 1 - 2 weeks [2][4]

Large ~ 2 months [4]

Case-specific 9 months [5]

Table 2: Radiographic Success Rates of Pulpectomy with Vitapex (with and without extrusion)

Study Follow-up Period
Radiographic
Success Rate

Citation(s)

Mortazavi & Mesbahi

(2004)
Not specified 100% [8]

Garcia-Godoy (year

not specified)
Not specified 96% [8]

Retrospective Study

(2023)
12 months 88.9% [3][9][10][11]

Retrospective Study

(2023)
24 months 68.1% [3][9][10][11]

Retrospective Study

(2023)
36 - 60 months 53.8% [3][9][10][11]

Experimental Protocols
Protocol 1: Pulpectomy in Primary Teeth using Vitapex

This protocol is a generalized procedure based on common practices described in the

literature.

Preoperative Assessment: Obtain a preoperative periapical radiograph to assess the tooth's

condition.

Anesthesia and Isolation: Administer local anesthesia and isolate the tooth using a rubber

dam.
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Access Cavity Preparation: Create an access cavity to the pulp chamber.

Canal Instrumentation:

Establish the working length, typically 1-2 mm short of the radiographic apex.

Negotiate and enlarge the root canals using endodontic files to a minimum size of 30-35.

Irrigate the canals with a disinfectant solution such as sodium hypochlorite and dry with

sterile paper points.[12]

Vitapex Obturation:

Insert the Vitapex syringe tip into the canal.

Gently inject the paste into the canals until it is filled.

Restoration: Place a temporary or permanent restoration.

Postoperative Radiograph: Take an immediate postoperative radiograph to evaluate the fill.

Mandatory Visualization
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Vitapex Extrusion
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Caption: Cellular response to Vitapex extrusion in periapical tissues.
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Vitapex Extrusion Occurs
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Caption: Troubleshooting workflow for Vitapex extrusion.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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